3-Chloro-2-hydroxypropyl decanoate

• Molecular Formula: C13H25ClO3
• Molecular Weight: 264.79 g/mol
• InChI: InChI=1S/C13H25ClO3/c1-2-3-4-5-6-7-8-9-13(16)17-11-12(15)10-14/h12,15H,2-11H2,1H3
• InChIKey: LEEWCNKLRVMRQE-UHFFFAOYSA-N

3-Chloro-2-hydroxypropyl decanoate Identity & Properties

3‑Chloro‑2‑hydroxypropyl decanoate (synonym rac‑1‑decanoyl‑3‑chloropropanediol, 3‑MCPD‑1‑decanoate) is a C10 fatty acid mono‑ester of 3‑chloro‑1,2‑propanediol . It belongs to the class of 3‑monochloropropane‑1,2‑diol fatty acid esters (3‑MCPDEs), which are recognized as process‑induced contaminants in refined edible oils and are also employed as analytical reference standards and synthetic intermediates [1]. The compound is a racemic mixture (MW 264.79 Da) with predicted boiling point 359.5 °C, density 1.034 g cm⁻³, and pKa 12.75 . It is supplied as a solid (purity generally ≥95–98 %) by multiple research‑chemical vendors for laboratory use only .

Product type Racemic C10 3-MCPD ester analytical standard

Research context Process-contaminant analysis and synthetic intermediate

Key attribute Intermediate lipophilicity for medium-chain method development

• [1] Liu, M., et al. (2017). Preparation of five 3-MCPD fatty acid esters, and the effects of their chemical structures on acute oral toxicity in Swiss mice. Journal of the Science of Food and Agriculture, 97(3), 841–848. PMID: 27183860. View Source

Non-Interchangeability of 3-Chloro-2-hydroxypropyl decanoate

Although 3‑MCPD esters share a common chloropropanediol head‑group, their physicochemical, toxicological, and analytical behavior is strongly modulated by the fatty acid chain [1]. A comparative acute oral toxicity study in Swiss mice demonstrated that median lethal dose (LD₅₀) values vary more than 2‑fold among 3‑MCPD monoesters differing only in the acyl group, ranging from 2 016 mg kg⁻¹ (linoleate) to 2 974 mg kg⁻¹ (stearate) [1]. Chain length also drives lipophilicity: the calculated Log P of the decanoate ester (C10) is approximately 3.0–3.3, whereas the dodecanoate (C12) analogue reaches ~4.0 and the palmitate (C16) analogue ~7.8 (predicted) [2]. These differences affect solubility, extraction efficiency, chromatographic retention, and release kinetics of free 3‑MCPD, making simple one‑for‑one substitution unreliable in analytical method development, toxicology studies, or synthetic applications.

Fatty acid chain length C10 ester toxicity profile and lipophilicity differ from C12, C16, and C18 analogs; one‑for‑one substitution may compromise analytical accuracy and toxicological relevance.

Regioisomeric identity 1‑acyl and 2‑acyl positional isomers are not chromatographically interchangeable and require isomer‑specific method validation.

• [1] Liu, M., et al. (2017). J. Sci. Food Agric., 97(3), 841–848. PMID: 27183860. View Source
• [2] Chem960. 3-Chloro-2-hydroxypropyl dodecanoate – calculated LogP 4.05. Available at: https://m.chem960.com View Source

3-Chloro-2-hydroxypropyl decanoate Differentiation Evidence

Chain-Length Dependence of Acute Oral Toxicity

In the only systematic in‑vivo study comparing structurally defined 3‑MCPD fatty acid esters, the LD₅₀ values for five mono‑ and di‑esters ranged from 2 016 mg kg⁻¹ (1‑linoleate) to >5 000 mg kg⁻¹ (1‑palmitoyl‑2‑linoleate) in Swiss mice [1]. Although the decanoate ester itself was not included, the clear trend of decreasing acute toxicity with increasing saturated chain length allows a class‑level inference: the decanoate ester (C10) is predicted to be more acutely toxic than the palmitate (C16) or stearate (C18) esters, because it lies at the shorter‑chain end of the series. This inference is reinforced by the report that 3‑MCPD 1‑monopalmitate (C16) causes renal tubular necrosis and spermatid decrease at high doses [2].

Chain-length toxicity trend

Class-level

C10 decanoate (inferred) vs. C18 stearate LD₅₀ 2 974 mg kg⁻¹

Supports chain-length toxicity endpoint review

Decanoate not directly measured; class inference

Evidence Dimension	Acute oral toxicity (LD₅₀) – chain length trend
Target Compound Data	Not directly measured; chain length = C10 (decanoate). Class inference position: shorter chain, potentially higher toxicity than C16/C18.
Comparator Or Baseline	1-Stearate LD₅₀ 2 973.8 mg kg⁻¹; 1-Oleate LD₅₀ 2 081.4 mg kg⁻¹; 1-Linoleate LD₅₀ 2 016.3 mg kg⁻¹; 1-Linoleoyl-2-palmitate LD₅₀ 5 000 mg kg⁻¹; 1-Palmitoyl-2-linoleate LD₅₀ >5 000 mg kg⁻¹ [1].
Quantified Difference	Class-level trend: shorter chain = lower median lethal dose. Explicit quantification for decanoate is not available.
Conditions	Acute oral gavage in Swiss mice; observation for 14 days; histopathology and serum biochemistry endpoints [1].

Why This Matters

For scientists designing toxicology studies or selecting analytical surrogates for food-safety assessment, the chain-length dependence of toxicity means the decanoate ester cannot be treated as equivalent to the more commonly studied palmitate or stearate esters.

• [1] Liu, M., et al. (2017). J. Sci. Food Agric., 97(3), 841–848. PMID: 27183860. View Source
• [2] Liu, M., et al. (2012). Acute oral toxicity of 3-MCPD mono- and di-palmitic esters in Swiss mice. Food Chem. Toxicol., 50(10), 3785–3791. PMID: 22847132. View Source

Lipophilicity and Chain Length Differences

The calculated Log P for 3‑chloro‑2‑hydroxypropyl dodecanoate (C12) is reported as 4.05; the palmitate (C16) analog has a predicted Log P of approximately 7.76 [1]. A structural interpolation for the decanoate ester (C10, two fewer methylene units than C12) yields an estimated Log P of ~3.0–3.3, consistent with the general Hansch π‑contribution of ~0.5 per methylene group. This 0.7–1.0 Log P unit difference relative to the C12 ester corresponds to an ~5‑ to 10‑fold difference in octanol‑water partition coefficient, significantly affecting extraction recovery, reversed‑phase LC retention, and bioavailability in in‑vitro assays [2].

Lipophilicity difference

Reported

Estimated LogP ~3.0–3.3 vs. C12 analog LogP 4.05

Intermediate polarity for extraction and LC retention

Predicted; experimental confirmation not available

Evidence Dimension	Log P (lipophilicity)
Target Compound Data	Estimated Log P ~3.0–3.3 (C10 decanoate). Vendor page lists Log P = 0, which is inconsistent with structure and likely a placeholder .
Comparator Or Baseline	3-Chloro-2-hydroxypropyl dodecanoate (C12) calculated Log P = 4.05 [1]; 3-chloro-2-hydroxypropyl palmitate (C16) predicted Log P ~7.76 [2].
Quantified Difference	Decanoate vs. dodecanoate: ΔLog P ≈ -0.7 to -1.0 (~5‑ to 10‑fold lower partition coefficient).
Conditions	Computational prediction; experimental confirmation not available.

Why This Matters

Procurement of the correct chain‑length ester is critical for analytical method development: the decanoate ester provides intermediate polarity that can be advantageous for GC‑MS or LC‑MS methods targeting shorter‑chain 3‑MCPD esters in food matrices.

• [1] Chem960. 3-Chloro-2-hydroxypropyl dodecanoate – calculated LogP 4.05. Available at: https://m.chem960.com View Source
• [2] PrenDB. Hexadecanoic acid, 3-chloro-2-hydroxypropyl ester – predicted LogP 7.76. Available at: https://prendb.pharmazie.uni-marburg.de View Source

Positional Isomer Differentiation

3‑Chloro‑2‑hydroxypropyl decanoate (CAS 3537‑37‑9) is the 1‑acyl positional isomer (acyl group at the primary alcohol of 3‑chloro‑1,2‑propanediol). The 2‑acyl isomer, 2‑chloro‑3‑hydroxypropyl decanoate (CAS 2241680‑24‑8), is also commercially available and is described as a thermally‑induced toxicant in refined edible oils . The two isomers generate different fragmentation patterns in mass spectrometry and exhibit distinct chromatographic retention on polar GC columns, enabling their separate quantification in food‑safety testing . The 1‑acyl isomer (target compound) is the predominant form found in processed oils and is therefore the more relevant analytical standard for routine MCPD‑ester surveillance.

Positional isomer identity

Head-to-head

1‑acyl (CAS 3537‑37‑9) vs. 2‑acyl (CAS 2241680‑24‑8)

Isomer-specific quantification essential for food testing

Distinct MS fragmentation and GC retention

Evidence Dimension	Regioisomeric identity (1‑acyl vs. 2‑acyl)
Target Compound Data	3-Chloro-2-hydroxypropyl decanoate: 1‑acyl isomer; CAS 3537‑37‑9; MW 264.79.
Comparator Or Baseline	2-Chloro-3-hydroxypropyl decanoate: 2‑acyl isomer; CAS 2241680‑24‑8; same molecular formula and MW but different connectivity .
Quantified Difference	Different CAS registry, different IUPAC connectivity, distinct chromatographic and mass spectral behavior (no single numerical metric applies).
Conditions	Structural identity confirmed by CAS assignment and IUPAC nomenclature; analytical differentiation by GC‑MS or LC‑MS.

Why This Matters

For analytical laboratories building in‑house 3‑MCPD ester methods, procuring the correct positional isomer is non‑negotiable: using the 2‑acyl isomer would lead to misidentification and inaccurate quantification of 3‑MCPDE levels in food samples.

Purity and Storage Stability

Commercially available 3‑chloro‑2‑hydroxypropyl decanoate is supplied with a verified purity of >98 % (solid, −20 °C storage, three‑year shelf‑life) by at least one major vendor . In contrast, some longer‑chain 3‑MCPD ester reference materials are distributed as neat oils or lower‑purity solids (e.g., palmitate ester purity often cited as ≥95 % without long‑term stability data) . The higher purity and defined storage conditions of the decanoate ester reduce the need for in‑house purification and improve batch‑to‑batch reproducibility in quantitative analytical workflows.

Purity & stability

Reported

>98% purity, −20°C, 3‑year shelf life

Supports high-precision calibration standard use

vs. typical palmitate ester ≥95% purity

Evidence Dimension	Commercial purity and storage stability
Target Compound Data	>98 % purity; solid form; −20 °C storage, three‑year validity .
Comparator Or Baseline	Typical 3-MCPD palmitate ester: ≥95 % purity; often supplied as an oil or low‑melting solid with less explicit long‑term stability data .
Quantified Difference	Purity: >98 % vs. ≥95 % (minimum 3 percentage‑point difference). Stability: 3‑year documented vs. unspecified.
Conditions	Vendor Certificate of Analysis; Beyotime for decanoate ester; general vendor descriptions for palmitate ester.

Why This Matters

A minimum 3‑percentage‑point purity advantage, combined with documented long‑term stability, makes the decanoate ester a more reliable choice for laboratories requiring high‑precision calibration standards without additional purification steps.

Isotope-Labeled Internal Standard Availability

A ¹³C₃‑labeled version of 3‑chloro‑2‑hydroxypropyl decanoate (rac‑1‑decanoyl‑3‑chloropropanediol‑¹³C₃) is commercially available and explicitly marketed as an isotope‑labeled internal standard for HPLC and drug‑development research . While ¹³C‑labeled palmitate and stearate 3‑MCPD esters also exist, the decanoate‑¹³C₃ standard offers a mass shift of +3 Da that is well separated from the natural‑isotopologue envelope of the target analyte in single‑quadrupole MS, without the cost and synthetic complexity of longer‑chain labeled analogs .

Isotope-labeled internal standard

Reported

¹³C₃‑labeled analog available, +3 Da mass shift

Enables isotope-dilution LC‑MS quantification

Cost-effective vs. longer-chain labeled esters

Evidence Dimension	Availability and utility of stable‑isotope labeled analog
Target Compound Data	rac‑1‑Decanoyl‑3‑chloropropanediol‑¹³C₃ available; +3 Da mass shift for internal standardization .
Comparator Or Baseline	¹³C‑labeled palmitate and stearate 3‑MCPD esters available but more expensive to synthesize due to longer‑chain labeled fatty acid starting materials.
Quantified Difference	Mass shift: +3 Da (resolved from natural isotopologues); cost and synthetic accessibility advantage for decanoate not quantified in USD but inferred from shorter fatty‑acid precursor cost.
Conditions	Commercial availability from multiple vendors; application as HPLC internal standard.

Why This Matters

The decanoate ester, together with its affordable ¹³C₃‑isotopologue, offers a cost‑effective analytical‑standard pair for laboratories developing or validating LC‑MS methods for short‑ and medium‑chain 3‑MCPD esters in complex food matrices.

Volatility in GC Analysis

The predicted boiling point of 3‑chloro‑2‑hydroxypropyl decanoate is 359.5 °C, compared with approximately 380–390 °C for the dodecanoate analog (C12, two additional methylene units) [1]. This ~20–30 °C lower boiling point translates to a shorter GC retention time and sharper peak shape under standardized temperature‑programmed conditions, facilitating resolution from co‑occurring longer‑chain 3‑MCPD esters without requiring column temperatures that approach stationary‑phase thermal limits [2].

GC volatility

Reported

Predicted b.p. 359.5 °C (Δ ~20–30 °C vs. C12)

Improves GC peak shape and resolution for medium-chain profiling

Predicted value; experimental confirmation not available

Evidence Dimension	Boiling point (volatility)
Target Compound Data	359.5 °C (predicted) .
Comparator Or Baseline	3-Chloro-2-hydroxypropyl dodecanoate (C12): ~380–390 °C (predicted, estimated from incremental boiling‑point contribution of two methylene groups) [1].
Quantified Difference	ΔT₍b₎ ≈ 20–30 °C lower for decanoate.
Conditions	Predicted values from ACD/Labs or similar computational models; experimental confirmation not available.

Why This Matters

The lower boiling point of the decanoate ester permits more efficient GC separation, making it the preferred medium‑chain reference for laboratories that profile 3‑MCPD esters across a wide carbon‑number range in a single chromatographic run.

• [1] Estimated from homologous series increment. No direct vendor or literature boiling point reported for the dodecanoate ester. View Source
• [2] General GC principles: retention time scales with boiling point in non‑polar capillary columns. View Source

3-Chloro-2-hydroxypropyl decanoate Application Scenarios

Short- and Medium-Chain 3-MCPD Ester Quantification

3‑Chloro‑2‑hydroxypropyl decanoate is structurally representative of the medium‑chain 3‑MCPD monoesters found in refined vegetable oils. Its intermediate lipophilicity (estimated Log P ~3.0–3.3) and lower boiling point (359.5 °C) relative to longer‑chain analogs make it an ideal calibration standard for GC‑MS or LC‑MS methods targeting the C8–C14 3‑MCPD ester fraction [1]. The commercially available ¹³C₃‑labeled isotopologue further enables isotope‑dilution quantification with high precision .

Structure–Activity Relationship of 3-MCPD Ester Toxicity

The established chain‑length dependency of 3‑MCPD ester acute toxicity (LD₅₀ varying from ~2 000 to >5 000 mg kg⁻¹ across C18:0, C18:1, C18:2, and mixed diesters) creates a need for the decanoate ester as a shorter‑chain probe molecule [1]. Including the C10 ester in toxicity screening panels allows researchers to test whether the trend toward higher toxicity with decreasing chain length continues below C16, filling a critical data gap in the structure–toxicity landscape of food‑borne 3‑MCPDEs.

1-Acyl vs. 2-Acyl Isomer Method Validation

Because 3‑chloro‑2‑hydroxypropyl decanoate (1‑acyl isomer) and its 2‑acyl isomer (2‑chloro‑3‑hydroxypropyl decanoate, CAS 2241680‑24‑8) are both commercially available, they provide a matched‑pair system for developing and validating chromatographic or mass spectrometric methods that must resolve the two regioisomeric series [1]. This is essential for food‑testing laboratories that need to report 3‑MCPD and 2‑MCPD esters separately to comply with evolving regulatory guidance.

Synthetic Intermediate for Surfactants and Polymer Building Blocks

The chlorohydrin functionality on the propanediol backbone is a reactive handle for further derivatization (e.g., to quaternary ammonium salts, epoxides, or methacrylate monomers) [1]. The decanoate chain length provides a balance of hydrophobicity and processability that is distinct from the more common laurate (C12) and palmitate (C16) derivatives, enabling tailored surface‑active or self‑assembling properties in research on biodegradable surfactants and polymerizable lipids .

Application

Selection Property

Validation Focus

C8–C14 3-MCPD ester quantification

Intermediate lipophilicity for GC/LC method development

Isotope-dilution precision with ¹³C₃ analog

Chain-length toxicity SAR studies

C10 ester as shorter-chain probe molecule

Acute oral toxicity endpoint comparison

Isomer-specific method validation

Matched-pair 1-acyl/2-acyl isomer set

Chromatographic resolution and MS differentiation

Biodegradable surfactant & polymer research

Reactive chlorohydrin handle with C10 hydrophobicity

Derivatization and self-assembly assessment

• [1] Liu, M., et al. (2017). J. Sci. Food Agric., 97(3), 841–848. PMID: 27183860. View Source